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Compound of Interest

Compound Name: Cymoxanil-d3

Cat. No.: B15556301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for Cymoxanil-d3. As a deuterated analog, specific safety data for Cymoxanil-d3
is limited. Therefore, this guide is primarily based on the safety information for its non-

deuterated counterpart, Cymoxanil. It is imperative to consult the specific Safety Data Sheet

(SDS) provided by the supplier before handling this compound and to conduct a thorough risk

assessment for any experimental procedure.

Introduction
Cymoxanil-d3 is a deuterated form of Cymoxanil, a synthetic fungicide of the cyanoacetamide

oxime class. In research and development, particularly in drug metabolism and

pharmacokinetic (DMPK) studies, deuterated compounds like Cymoxanil-d3 serve as

invaluable internal standards for mass spectrometry-based bioanalysis. While its intended

application is in a controlled laboratory setting, understanding its toxicological profile and

requisite handling precautions is paramount for ensuring personnel safety and environmental

protection.
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Hazard Identification and Classification
Cymoxanil is classified as a hazardous substance. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications.

Table 1: GHS Classification for Cymoxanil

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][2]

Reproductive Toxicity 2

H361: Suspected of damaging

fertility or the unborn child.[1]

[2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs (blood, thymus)

through prolonged or repeated

exposure.[1][2]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[1][3]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

Signal Word: Warning[4]

Hazard Pictograms:

alt text

alt text

alt text
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Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Cymoxanil

Property Value

Molecular Formula C7H10N4O3

Molecular Weight 198.18 g/mol

Appearance White to peach-coloured crystalline solid[5]

Melting Point 160-161 °C

Solubility
Water: 1000 mg/L at 25°C; Soluble in acetone,

acetonitrile, dichloromethane, and methanol.[6]

Vapor Pressure 8.476 x 10-6 mm Hg at 25°C[6]

log Kow 0.67

Toxicological Data
The toxicological profile of Cymoxanil indicates moderate acute toxicity and potential for long-

term health effects.

Table 3: Acute Toxicity Data for Cymoxanil

Route of Exposure Species Value

Oral LD50 Rat 760-1100 mg/kg[4][7]

Dermal LD50 Rabbit >2000 mg/kg[6]

Dermal LD50 Dog >3000 mg/kg[4]

Inhalation LC50 (4h) Rat >5.06 mg/L

Intraperitoneal LD50 Rat 166 mg/kg[1][6]
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Chronic Toxicity: Studies have shown that prolonged or repeated exposure to Cymoxanil may

cause damage to the blood and thymus.[1][2] It is also suspected of damaging fertility or the

unborn child.[1][2]

Carcinogenicity: Cymoxanil is classified as "Not Likely to be Carcinogenic to Humans".[4][8]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Cymoxanil-d3 are not

publicly available. The data presented are derived from standardized OECD or equivalent

guidelines for chemical safety testing performed on Cymoxanil. These typically involve:

Acute Oral Toxicity (e.g., OECD TG 423): Administration of the substance in graduated

doses to a group of fasting animals. Observations for mortality and clinical signs are made

over a set period.

Dermal Sensitization (e.g., OECD TG 429, Local Lymph Node Assay): Application of the test

substance to the ear of a mouse and subsequent measurement of lymphocyte proliferation in

the draining auricular lymph node.

Repeated Dose Toxicity (e.g., OECD TG 408): Daily administration of the substance to

animals for a period of 90 days, followed by hematological, clinical chemistry, and

histopathological analysis.

Reproductive/Developmental Toxicity (e.g., OECD TG 414, 416): Administration of the

substance to animals before and during pregnancy to assess effects on parental animals and

their offspring.

Handling and Storage Precautions
Proper handling and storage are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should guide the selection of appropriate PPE. The following provides

general guidance.
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Personal Protective Equipment (PPE) for Handling Cymoxanil-d3

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Eye Protection
(Safety Glasses with Side Shields, Goggles)

Hand Protection
(Chemical-resistant Gloves, e.g., Nitrile)

Body Protection
(Lab Coat, Apron)

Assess Potential for
Aerosol/Dust Generation

Respiratory Protection
(NIOSH-approved Respirator for Dusts/Mists)

Proceed with Caution

Handling Cymoxanil-d3

No

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling Cymoxanil-d3.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust or aerosols.[3][4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Keep away from incompatible materials such as strong oxidizing agents.
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Storage
Store in a tightly closed, original container.[3]

Keep in a cool, dry, and well-ventilated place.[3]

Store away from food, drink, and animal feeding stuffs.[3]

Store locked up.[4]

Emergency Procedures
First Aid Measures

Exposure to Cymoxanil-d3

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention if symptoms persist.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Seek medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to Cymoxanil-d3.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon

dioxide.[3]
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Unsuitable Extinguishing Media: A solid water stream may be inefficient.[1]

Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides and

carbon oxides.[3]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and contact

with the substance. Wear appropriate PPE.[3]

Environmental Precautions: Prevent entry into drains, sewers, and waterways.[4]

Methods for Cleaning Up: For small spills, carefully sweep up or vacuum the material and

place it in a suitable, labeled container for disposal. Avoid generating dust. For large spills,

dike the area to prevent spreading and collect the material for disposal.[3]

Ecological Information
Cymoxanil is very toxic to aquatic life with long-lasting effects.[1][2][6]

Table 4: Ecotoxicity Data for Cymoxanil

Organism Test Value

Rainbow Trout (Oncorhynchus

mykiss)
96h LC50 13.5 - 18.7 mg/L

Bluegill Sunfish (Lepomis

macrochirus)
96h LC50 29 mg/L[7]

Daphnia magna 48h EC50 27 mg/L[7]

Algae (Anabaena flosaquae) EC50 0.088 mg/L[4]

Bobwhite Quail Acute Oral LD50 >2250 mg/kg[3]

Honeybee Acute Contact LD50 >25 µ g/bee [7]
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Persistence and Degradability: Cymoxanil is not readily biodegradable and is non-persistent in

soil and water systems.[9]

Bioaccumulation: With a low log Kow, the potential for bioaccumulation is low.[4]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow this chemical to enter the environment.

Conclusion
Cymoxanil-d3, while primarily used as an internal standard in a laboratory setting, requires

careful handling due to the hazardous nature of its parent compound, Cymoxanil. Researchers,

scientists, and drug development professionals must adhere to the safety precautions outlined

in this guide and the supplier's SDS to mitigate risks of exposure and environmental

contamination. A thorough understanding of its toxicological profile and the implementation of

robust safety protocols are essential for its responsible use in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cymoxanil-d3: An In-depth Technical Guide to Safety
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-
guide-to-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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